Cas no 16773-52-7 (2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole)

2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole Properties

Names and Identifiers

• 1H-Imidazole,2-methyl-5-nitro-1-(2-oxiranylmethyl)-
• 1-(2,3-EPOXYPROPYL)-2-METHYL-5-NITROIMIDAZOLE
• 2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole
• 2-methyl-5-nitro-1-(oxiran-2-ylmethyl)imidazole
• 1-(2,3-Epoxypropyl)-2-methyl-5-nitroimidazol
• 2-methyl-5-nitro-1-oxiranylmethyl-1H-imidazole
• 3-(2-methyl-5-nitro-1H-imidazolyl)-1,2-epoxypropane
• Imidazole,1-(2,3-epoxypropyl)-2-methyl-5-nitro
• Brn 0613771
• Ornidazole Impurity Ⅳ
• 1-(2,3-epoxypropyl)-2-methyl-5-nitro-imidazol
• 1-(Oxiranylmethyl)-2-methyl-5-nitro-1H-imidazole
• Imidazole, 1-(2,3-epoxypropyl)-2-methyl-5-nitro-
• 2-Methyl-5-nitro-1-(oxiran-2-ylmethyl)-1H-imidazole
• ORNIDAZOLE METABOLITE M3
• Ornidazole Epoxide
• 2-Methyl-5-nitro-1-[(oxiran-2-yl)methyl]-1H-imidazole
• SCHEMBL10676349
• 3'-DE(CHLORO)-2',3'-EPOXY-ORNIDAZOLE
• 1H-IMIDAZOLE, 2-METHYL-5-NITRO-1-(2-OXIRANYLMETHYL)-
• C59XV6EY55
• FT-0729778
• UNII-C59XV6EY55
• BCP33862
• DTXSID00937382
• A899397
• 3-(2-Methyl-5-nitro-1H-imidazol-1-yl)-1,2-epoxypropane
• AKOS006279026
• 16773-52-7
• 1-(2,3-Epoxypropyl)-2-methyl-5-nitroimidazole
• 2-methyl-5-nitro-1-(oxiran-2-ylmethyl)-1H-imidazole
• DB-025462
• BRN 0613771
• +Expand

• InChIKey： NLXRQOREXATYEE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9N3O3/c1-5-8-2-7(10(11)12)9(5)3-6-4-13-6/h2,6H,3-4H2,1H3
• SMILES： O=[N+](C1=CN=C(C)N1CC1CO1)[O-]

Computed Properties

• Exact Mass: 183.064391g/mol
• Surface Charge: 0
• XLogP3: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.064391g/mol
• Monoisotopic Mass: 183.064391g/mol
• Topological Polar Surface Area: 76.2Ų
• Heavy Atom Count: 13
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.02170
• PSA: 76.17000
• Refractive Index: 1.684
• Boiling Point: 395.5°Cat760mmHg
• Melting Point: 111-112 ºC (ethyl acetate )
• Flash Point: 193°C
• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),